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Compound of Interest

Compound Name: Oleic acid-13C potassium

Cat. No.: B15559042

An In-Depth Technical Guide to Oleic acid-13C
potassium salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Oleic
acid-13C potassium salt, alongside relevant experimental methodologies and biological
context. This document is intended to serve as a valuable resource for professionals in
research and drug development who utilize isotopically labeled compounds.

Physical and Chemical Properties

Oleic acid-13C potassium salt is a stable, isotopically labeled form of potassium oleate, a
potassium salt of the monounsaturated fatty acid, oleic acid. The incorporation of carbon-13
(*3C) isotopes makes it a powerful tool for tracing and quantifying metabolic pathways in vitro
and in vivo. Two common forms are commercially available: one with a single 13C label at the
carboxyl carbon (Oleic acid-1-13C potassium salt) and another with uniform labeling across all
18 carbon atoms (Oleic acid-13Cis potassium salt).

The physical properties of these labeled compounds are expected to be very similar to those of
the unlabeled potassium oleate. Due to the challenges in sourcing specific experimental data
for the 13C labeled variants, the properties of unlabeled potassium oleate are provided as a
close approximation.
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Table 1: Physical and Chemical Properties of Oleic acid-13C potassium salt and its unlabeled

analogue.

Property

Oleic acid-1-**C
potassium salt

Oleic acid-**Cis

potassium salt

Potassium Oleate
(unlabeled)

Molecular Formula C17883CH33K02[1] 13C18H33K0:2 CisH33K02[2][3]
Molecular Weight 321.54 g/mol [1] 338.42 g/mol 320.55 g/mol [2][3]
Brown solid or clear to
Appearance Solid[1] Solid amber liquid with a
soapy odor[3][4]
Melting Point Not explicitl ted  Not explicit eg  oH0TC
elting Poin ot explicitly reporte ot explicitly reporte
J PUCEYTEP PUCTEYTEP (decomposes)[2][3][5]
N ] o o Decomposes at 360
Boiling Point Not explicitly reported Not explicitly reported 3
Cl2]I3]1[5]
Solubilit Not licitl ted Not licitl ted Soluble in water and
olubili ot explicitly reporte ot explicitly reporte
Y Pucty Tep Plcty Tep alcohol[6][7][8]
Storage Temperature 2-8°C[1] 2-8°C 2-8°C[8]

Experimental Protocols

The primary application of Oleic acid-13C potassium salt is in metabolic research, where its

incorporation into various biological molecules can be traced and quantified. Gas

Chromatography-Mass Spectrometry (GC-MS) is a common analytical technique for this

purpose.

This protocol provides a general workflow for the analysis of 13C-labeled oleic acid in plasma

samples.

Objective: To determine the isotopic enrichment of oleic acid in plasma lipids to study its

metabolism.

Methodology:
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 Lipid Extraction: Lipids are extracted from plasma samples using a solvent system such as
chloroform:methanol.

» Saponification: The extracted lipids are saponified using a strong base (e.g., potassium
hydroxide in ethanol) to release the fatty acids from triglycerides and phospholipids.

» Derivatization: The free fatty acids are converted to their more volatile methyl esters
(FAMES) or trimethylsilyl (TMS) esters for GC analysis.[9]

o GC-MS Analysis: The derivatized fatty acids are separated on a gas chromatograph and
detected by a mass spectrometer. The mass spectrometer is set to monitor specific ions
corresponding to the labeled and unlabeled oleic acid derivatives to determine the isotopic

enrichment.[9]

Workflow Diagram:

Plasma Sample Lipid Extraction Saponification Derivatization GC-MS Analysis Data Analysis
P (e.g., Chloroform:Methanol) (e.g., KOH/Ethanol) (e.g., to FAMEs or TMS esters) Y (Isotopic Enrichment)

Click to download full resolution via product page

Caption: Workflow for the GC-MS analysis of 13C-labeled oleic acid.

Biological Sighaling Pathways

Oleic acid is not only a key metabolite but also a signaling molecule that can influence various
cellular processes. Recent studies have shown that oleic acid can activate the Transforming
Growth Factor-3 (TGFB)-Smad3 signaling pathway, which is implicated in the progression of
certain cancers.[10][11] The use of 13C-labeled oleic acid can help elucidate the specific
metabolic fates of oleic acid that lead to the activation of this pathway.

TGF[B-Smad3 Signaling Pathway Activated by Oleic Acid:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-13c-potassium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

